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Executive Summary & Chemical Logic

Compound ldentity: 4-Amino-2-hydroxy-N,N-dimethylbenzamide Core Scaffold:

Salicylamide derivative.[1] Rationale for Screening: This compound represents a structural
hybrid between 4-Aminosalicylic acid (PAS) and lipophilic benzamides.

e The 4-Amino-2-hydroxy motif mimics the PAS pharmacophore, suggesting potential activity
against Mycobacterium tuberculosis or modulation of inflammatory pathways (COX/LOX).

e The N,N-dimethyl amide replaces the carboxylic acid of PAS. This modification typically
increases LogP (lipophilicity), enhances membrane permeability, and prevents rapid renal
clearance associated with ionic carboxylates, but introduces a metabolic "soft spot" for N-
demethylation.

Target Applications:
e Primary: Anti-inflammatory (COX-1/2 inhibition, NF-kB modulation).

o Secondary: Antimicrobial (specifically Anti-TB or Nematicidal via Complex Il inhibition).
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Pre-Screening: Compound Management &
Physicochemical Profiling

Objective: Ensure experimental reproducibility by defining solubility limits and stability.

A. Solubility & Formulation

The presence of the phenolic hydroxyl (pKa ~10) and the aniline (pKa ~4) creates a zwitterionic
potential, but the N,N-dimethyl amide removes the acidic carboxylate, shifting the molecule
towards a neutral, lipophilic profile at physiological pH.

Parameter Protocol | Standard Critical Note

Prepare at 10 mM. Store at
Stock Solvent DMSO (Dimethyl Sulfoxide) -20°C. Avoid freeze-thaw
cycles >3 times.

The N,N-dimethyl group

reduces water solubility
) PBS (pH 7.4) + 0.1% Tween- ]
Working Buffer 80 compared to the parent acid.
Surfactant is required to

prevent micro-precipitation.

Risk: Oxidation of the 4-amino

group (turning solution
Stability Check LC-MS/MS after 24h at RT brown/pink). Mitigation: Add 1

mM Ascorbic Acid if oxidation

is observed.

B. In Silico Property Map

e H-Bond Donors: 2 (Phenol -OH, Aniline -NH2).
e H-Bond Acceptors: 2 (Amide Carbonyl, Phenol Oxygen).

» Metabolic Alert: The N-methyl groups are prime targets for Cytochrome P450 (CYP)
mediated N-demethylation.
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Phase I: Primary Screening (Safety & Bioactivity)

Objective: Establish the safe window (Therapeutic Index) and validate mechanism of action.

A. Cytotoxicity Profiling (Safety First)

Before efficacy testing, determine the CC50 (Cytotoxic Concentration 50%) to ensure observed
effects are not due to cell death.

e Cell Line: HepaRG (Metabolically active hepatocytes) or HEK293 (General).
o Assay Type: ATP-based luminescence (e.g., CellTiter-Glo).

e Protocol:

o

Seed cells at 5,000 cells/well in 96-well plates.

[¢]

Treat with compound (0.1 uM — 100 puM) for 48 hours.

[¢]

Control: 10% DMSO (Positive Kill), Vehicle (Negative).

[e]

Acceptance Criteria: CC50 > 50 uM is required to proceed to specific target screening.

B. Anti-Inflammatory Screen (COX-1 vs. COX-2)

Given the salicylate core, Cyclooxygenase (COX) inhibition is the highest probability target.
¢ Method: Colorimetric COX Inhibitor Screening Assay.

e Mechanism: Measures the peroxidase component of COXs. The heme-peroxidase activity is
monitored by the oxidation of TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine).

» Step-by-Step Protocol:
o Enzyme Prep: Reconstitute recombinant human COX-1 and COX-2.

o Incubation: Incubate enzyme + Compound (10 uM screening dose) + Heme for 10 mins at
25°C.
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o Substrate Addition: Add Arachidonic Acid and Colorimetric Substrate (TMPD).
o Readout: Measure Absorbance at 590 nm after 5 mins.

o Calculation:
(2]

Phase IlI: Secondary Screening (Specific
Applications)

Objective: Explore niche applications based on structural homology.

A. Antimicrobial/Nematicidal Screen

Benzamide derivatives (e.g., Wact-11) are potent inhibitors of nematode Complex II.[3][4][5][6]
The 4-amino-salicylate core is a known anti-tubercular pharmacophore.

e Target 1: Mycobacterium tuberculosis (H37Rv strain)

o Assay: MABA (Microplate Alamar Blue Assay).

o Rationale: The 4-amino group mimics PAS, potentially inhibiting folate synthesis.
o Target 2: C. elegans Motility Assay (Nematicidal)

o Rationale: Ortho-hydroxy benzamides can uncouple oxidative phosphorylation in
nematodes.

o Protocol:
» Synchronize L4 stage C. elegans.
= |ncubate with 50 uM compound in 96-well plates.

» Readout: Automated optical counting of thrashing frequency after 24h.

Phase lll: ADME & Metabolic Stability
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Objective: Assess the liability of the N,N-dimethyl group.

Microsomal Stability Assay

The tertiary amide is susceptible to N-dealkylation, which would convert the compound back to
a secondary or primary amide, significantly altering its potency.

o System: Pooled Human Liver Microsomes (HLM).
o Cofactor: NADPH regenerating system.
e Protocol:
o Incubate 1 uM compound with HLM (0.5 mg/mL protein) at 37°C.

Initiate reaction with NADPH.

[e]

o

Sample att =0, 15, 30, 60 min.

[¢]

Quench with ice-cold Acetonitrile containing Internal Standard (IS).

[¢]

Analysis: LC-MS/MS monitoring the parent mass (M+H: ~181.2 Da) and the mono-
demethylated metabolite (~167.2 Da).

Calculation:

o

Visualization & Workflows
Figure 1: Screening Decision Logic

This diagram illustrates the "Go/No-Go" decision tree for profiling the scaffold.
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Compound: 4-Amino-2-hydroxy-
N,N-dimethylbenzamide

Step 1: Solubility & Stability
(PBS + 0.1% Tween, LC-MS)

l

Step 2: Cytotoxicity (HepaRG)
CC50 Determination

Step 3A: Anti-Inflammatory Step 3B: Antimicrobial
(COX-1/2 Biochemical Assay) (M. tb / C. elegans)

Active (IC50 < 10pM) /Active (MIC < 5pg/mL)

Step 4: ADME Profiling
(Microsomal Stability - N-demethylation)

Valid Hit Candidate Discard / Redesign

Click to download full resolution via product page

Caption: Operational workflow for validating 4-Amino-2-hydroxy-N,N-dimethylbenzamide,
prioritizing safety (cytotoxicity) before mechanistic target validation.

Figure 2: Mechanistic Hypothesis (Salicylate Mimicry)
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Visualizing how the compound interacts with the COX active site compared to standard
salicylates.
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Caption: Hypothesized binding mode. The N,N-dimethyl group targets hydrophobic sub-
pockets, while the 4-amino/2-hydroxy motifs anchor the molecule via hydrogen bonding.

Data Analysis & Reporting

For all assays, data must be normalized and fitted to a 4-parameter logistic equation to derive
IC50/EC50 values.

Formula:
e Z-Factor Calculation: Ensure assay robustness (

).

(Where p = positive control, n = negative control)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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